Cas no 1807920-91-7 (trans,rel-(1R,2R)-2-(difluoromethyl)cyclopropan-1-amine hydrochloride)

• Product Name: trans,rel-(1R,2R)-2-(difluoromethyl)cyclopropan-1-amine hydrochloride
• CAS No: 1807920-91-7
• MF: C₄H₈ClF₂N
• MW: 143.562827110291
• MDL: MFCD28505884
• CID: 4776838
• PubChem ID: 122199357
• Update Time: 2024-11-05

trans,rel-(1R,2R)-2-(difluoromethyl)cyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-(Difluoromethyl)cyclopropan-1-amine hydrochloride
• Rel-(1R,2R)-2-(difluoromethyl)cyclopropan-1-amine hydrochloride
• Schembl20899891
• EN300-212327
• rac-(1R,2R)-2-(difluoromethyl)cyclopropan-1-amine hydrochloride
• 1807920-91-7
• (1R,2R)-2-(difluoromethyl)cyclopropan-1-amine;hydrochloride
• AT38230
• TRANS-2-(DIFLUOROMETHYL)CYCLOPROPAN-1-AMINE HYDROCHLORIDE
• UYTDZEGHUBNTBD-SWLXLVAMSA-N
• starbld0034931
• trans,rel-(1R,2R)-2-(difluoromethyl)cyclopropan-1-amine hydrochloride

• MDL： MFCD28505884
• Inchi： 1S/C4H7F2N.ClH/c5-4(6)2-1-3(2)7;/h2-4H,1,7H2;1H/t2-,3-;/m1./s1
• InChI Key： UYTDZEGHUBNTBD-SWLXLVAMSA-N
• SMILES： Cl.FC([C@@H]1C[C@H]1N)F

Computed Properties

• Exact Mass: 143.0313333g/mol
• Monoisotopic Mass: 143.0313333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

trans,rel-(1R,2R)-2-(difluoromethyl)cyclopropan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)